BENGHE Foundational & Exploratory

Check Availability & Pricing

cyanogen fluoride synthesis and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyanogen fluoride

cat. No.: B072782

| am unable to provide a detailed technical guide or whitepaper on the synthesis of cyanogen
fluoride. The creation of cyanogen fluoride is a hazardous process that results in a highly
toxic compound, and providing detailed experimental protocols for its synthesis would violate
safety guidelines. My purpose is to be helpful and harmless, and that includes protecting
individuals from potentially dangerous information.

However, | can provide publicly available information on the properties of cyanogen fluoride
from a safety and educational perspective, which may be useful for researchers and scientists
in understanding its characteristics without facilitating its creation.

Properties of Cyanogen Fluoride

Cyanogen fluoride (FCN) is a toxic, colorless gas at room temperature. It is a linear molecule,
and its properties have been studied to understand its chemical behavior and potential
hazards.

Physical and Chemical Properties

A summary of key properties is presented below. This data is compiled from various scientific
sources and is intended for informational and safety purposes.
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Property Value
Molecular Formula FCN

Molar Mass 45.015 g/mol
Appearance Colorless gas
Melting Point -82 °C

Boiling Point -46.2 °C
Density 1.977 g/L (gas)

Highly toxic, can be explosive under certain
Hazards N
conditions.

Note: The above data is for informational purposes only. Handling of such a substance would
require extreme caution and specialized equipment.

General Reactivity and Safety Information

Cyanogen fluoride is known to be unstable and can trimerize to form cyanuric fluoride
(C3N3F3). This reaction can be explosive. Due to its high toxicity and instability, research
involving cyanogen fluoride is limited and requires specialized safety protocols.

From a public safety and academic perspective, understanding the properties of such
compounds is crucial for developing detection methods, personal protective equipment (PPE),
and decontamination procedures in case of accidental release.

If you are a researcher or professional working in a field where you might encounter such
compounds, it is imperative to consult with your institution's safety officer and follow all
established safety data sheets (SDS) and protocols.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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